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Compound of Interest

Compound Name: 4-Cyclopropyl-2-fluoroaniline

Cat. No.: B1286757

This technical guide provides a comprehensive overview of 4-Cyclopropyl-2-fluoroaniline, a
key chemical intermediate in the pharmaceutical and agrochemical industries. This document is
intended for researchers, scientists, and professionals involved in drug development and
chemical synthesis.

Chemical Identity and Properties

4-Cyclopropyl-2-fluoroaniline is an aromatic amine derivative characterized by the presence
of a cyclopropyl group at the fourth position and a fluorine atom at the second position of the
aniline ring.

Molecular Formula and Weight:

The chemical formula for 4-Cyclopropyl-2-fluoroaniline is COH10FN.[1] Its molecular weight
is 151.18 g/mol .[1]

Quantitative Data Summary:

Property Value Reference
Molecular Formula C9H10FN [1]
Molecular Weight 151.18 g/mol [1]
CAS Number 893739-89-4 [1]
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Synthesis and Experimental Protocols

While specific, detailed industrial synthesis protocols for 4-Cyclopropyl-2-fluoroaniline are
often proprietary, a general synthetic approach can be inferred from established chemical
literature for similar aniline derivatives. A common method involves the reduction of a
corresponding nitroaromatic precursor.
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Caption: General synthesis workflow for 4-Cyclopropyl-2-fluoroaniline.
Experimental Protocol: Reduction of 4-Cyclopropyl-2-fluoronitrobenzene

This protocol is a generalized procedure based on common reduction methods for
nitroaromatic compounds.
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Reaction Setup:

o To a round-bottom flask equipped with a mechanical stirrer, reflux condenser, and
thermometer, add 4-cyclopropyl-2-fluoronitrobenzene and a suitable solvent (e.g., ethanol,
acetic acid).

o In a separate beaker, prepare a solution of the reducing agent, such as stannous chloride
(SnCI2) in concentrated hydrochloric acid (HCI), or a slurry of iron powder in dilute HCI.

Reduction:

o Slowly add the reducing agent solution to the stirred solution of the nitro compound. The
addition should be controlled to manage the exothermic reaction, maintaining the
temperature within a specified range (e.g., 50-70 °C).

o After the addition is complete, continue stirring the mixture at an elevated temperature
(e.g., reflux) for a period sufficient to ensure complete conversion of the starting material,
typically monitored by Thin Layer Chromatography (TLC).

Work-up:
o Once the reaction is complete, cool the mixture to room temperature.

o Neutralize the excess acid by slowly adding a base, such as a concentrated solution of
sodium hydroxide or sodium carbonate, until the pH is alkaline. This will precipitate the
metal hydroxides.

o Filter the mixture to remove the inorganic salts.

Purification:

[¢]

Extract the filtrate with an organic solvent like ethyl acetate or dichloromethane.

[¢]

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent
(e.g., sodium sulfate or magnesium sulfate).

[e]

Remove the solvent under reduced pressure to obtain the crude 4-Cyclopropyl-2-
fluoroaniline.
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o Further purify the product by vacuum distillation or recrystallization from a suitable solvent
system to yield the final product of high purity.

Analytical Characterization

The purity and identity of 4-Cyclopropyl-2-fluoroaniline are typically confirmed using a variety
of analytical techniques.

Analytical Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Cyclopropyl-2-
fluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286757#4-cyclopropyl-2-fluoroaniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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